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Compound of Interest

Compound Name: 4-Cyano-4'-octylbiphenyl

Cat. No.: B1197303 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the handling of 4-Cyano-4'-octylbiphenyl, a compound

commonly used in liquid crystal displays and materials science research.[1][2] Adherence to

these procedural steps is critical for laboratory safety and operational integrity.

Physical and Chemical Properties
Understanding the fundamental properties of 4-Cyano-4'-octylbiphenyl is the first step in safe

handling. This data is crucial for assessing potential hazards and for proper storage.

Property Value

Molecular Formula C₂₁H₂₅N

Molecular Weight 291.44 g/mol [1]

Appearance
White or colorless solid/powder to clear liquid[1]

[2]

Boiling Point ~218 °C at 2 mmHg[1]

Flash Point 113 °C (235.4 °F) - closed cup[3]

CAS Number 52709-84-9[1]
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Hazard Identification and Personal Protective Equipment
(PPE)
4-Cyano-4'-octylbiphenyl is classified with several hazards, necessitating the use of

appropriate Personal Protective Equipment (PPE).[4]

GHS Hazard Classification:[3][4]

Acute Dermal Toxicity, Category 4

Acute Inhalation Toxicity, Category 4

Skin Irritation, Category 2

Serious Eye Irritation, Category 2

Specific target organ toxicity — single exposure, Category 3 (May cause respiratory

irritation)

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Purpose

Hand Protection
Chemical-resistant nitrile

gloves.[5][6][7]

To prevent skin contact, as the

substance is harmful if it

comes into contact with skin

and causes skin irritation.[4]

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for splash hazards.[4]

To protect against serious eye

irritation.[4]

Skin and Body Protection

Lab coat or other protective

clothing to prevent skin

exposure.

To prevent skin contact and

contamination of personal

clothing.[4]

Respiratory Protection

Use only in a well-ventilated

area. If dust or vapors are

generated, a NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used.[4][8]

To prevent inhalation, as the

substance is harmful if inhaled

and may cause respiratory

irritation.[4]

Operational Plan for Handling
A systematic approach to handling 4-Cyano-4'-octylbiphenyl will minimize exposure and

reduce the risk of incidents.

Step 1: Preparation

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are readily accessible.[8]

Assemble all necessary equipment and reagents before handling the compound.

Don the appropriate PPE as detailed in the table above.

Step 2: Handling
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Handle 4-Cyano-4'-octylbiphenyl in a well-ventilated area or a chemical fume hood to avoid

breathing in dust, fumes, gas, mist, vapors, or spray.[4]

Avoid contact with skin and eyes.

Keep the container tightly closed when not in use.[4]

Prevent the formation of dust.

Wash hands thoroughly after handling.[4]

Step 3: In Case of Exposure

If on skin: Wash with plenty of water. If skin irritation occurs, seek medical attention. Take off

contaminated clothing and wash it before reuse.[4]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Get

medical help if you feel unwell.[4]

Disposal Plan
Proper disposal of 4-Cyano-4'-octylbiphenyl and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Step 1: Waste Collection

Collect all waste, including unused material and any contaminated items (e.g., gloves, wipes,

containers), in a dedicated, clearly labeled, and sealed hazardous waste container.[9]

The container must be compatible with the chemical.

Step 2: Storage

Store the sealed waste container in a designated, secure, and well-ventilated area, away

from incompatible materials.
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Follow all institutional and local regulations for the storage of hazardous waste.

Step 3: Disposal

Dispose of the contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[4]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[9]

Workflow for Safe Handling of 4-Cyano-4'-
octylbiphenyl
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Start: Acquire
4-Cyano-4'-octylbiphenyl

Step 1: Preparation
- Verify fume hood function

- Assemble materials
- Don appropriate PPE

Step 2: Handling
- Work in fume hood

- Avoid contact and inhalation
- Keep container sealed

In Case of Exposure
- Follow first aid procedures

- Seek medical attention

Accidental Exposure

Step 3: Waste Collection
- Collect in labeled container

Routine ProcedureAfter Decontamination

Step 4: Waste Storage
- Store in designated area

Step 5: Final Disposal
- Contact EHS for pickup

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Cyano-4'-octylbiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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